Cas no 2247106-54-1 (Tert-butyl 5,5-dimethyl-3-oxoazepane-1-carboxylate)

• Product Name: Tert-butyl 5,5-dimethyl-3-oxoazepane-1-carboxylate
• CAS No: 2247106-54-1
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6434221
• PubChem ID: 138040550
• Update Time: 2025-05-22

Tert-butyl 5,5-dimethyl-3-oxoazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 5,5-dimethyl-3-oxoazepane-1-carboxylate
• 2247106-54-1
• EN300-6473359

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-7-6-13(4,5)8-10(15)9-14/h6-9H2,1-5H3
• InChI Key： PGGGPWRSLVPSIC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC(C)(C)CC1)=O)=O

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 5,5-dimethyl-3-oxoazepane-1-carboxylate

Research Brief on Tert-butyl 5,5-dimethyl-3-oxoazepane-1-carboxylate (CAS: 2247106-54-1) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of Tert-butyl 5,5-dimethyl-3-oxoazepane-1-carboxylate (CAS: 2247106-54-1) as a versatile intermediate in drug discovery and development. This compound, characterized by its unique azepane scaffold and tert-butyl carboxylate moiety, has garnered attention for its potential applications in synthesizing bioactive molecules targeting various diseases, including neurological disorders and cancer. This research brief synthesizes the latest findings on its synthesis, mechanistic insights, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of Tert-butyl 5,5-dimethyl-3-oxoazepane-1-carboxylate via a novel asymmetric catalytic route, achieving >95% enantiomeric purity. The study emphasized its role as a key precursor for gamma-secretase modulators, which are implicated in Alzheimer’s disease therapeutics. Structural modifications at the 3-oxo position were shown to enhance blood-brain barrier permeability, a critical factor for CNS-targeted drugs.

Further investigations in Bioorganic & Medicinal Chemistry Letters (2024) revealed its utility in constructing spirocyclic derivatives with potent kinase inhibitory activity. Molecular docking studies indicated that the 5,5-dimethyl substitution pattern confers optimal binding affinity for CDK4/6, suggesting potential applications in breast cancer therapy. Notably, the tert-butyl group was found to improve metabolic stability in preclinical models, addressing a common challenge in lead optimization.

Emerging proteolysis-targeting chimera (PROTAC) research has also leveraged this scaffold, as reported in ACS Chemical Biology. The compound’s rigidity and stereochemical features enabled the design of bifunctional degraders targeting androgen receptor variants in prostate cancer. Researchers highlighted CAS 2247106-54-1’s compatibility with click chemistry for rapid linker diversification, accelerating PROTAC optimization workflows.

Despite these advances, challenges remain in large-scale production due to the multi-step synthesis requiring chiral resolution. Recent process chemistry innovations, such as continuous flow hydrogenation (2024, Organic Process Research & Development), have improved yield scalability to kilogram quantities while maintaining >99% HPLC purity, addressing prior manufacturing bottlenecks.

In conclusion, Tert-butyl 5,5-dimethyl-3-oxoazepane-1-carboxylate represents a promising structural motif with demonstrated versatility across multiple therapeutic areas. Ongoing research focuses on expanding its application to targeted protein degradation and covalent inhibitor design, positioning it as a valuable asset in modern drug discovery pipelines.